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Compound of Interest

Compound Name:
7-Bromo-4-hydroxy-2-

phenylquinoline

Cat. No.: B1338988 Get Quote

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential biological significance of 7-Bromo-4-hydroxy-2-phenylquinoline. Designed for

researchers, scientists, and professionals in drug development, this document consolidates

available data to facilitate further investigation and application of this quinoline derivative.

Core Compound Properties
7-Bromo-4-hydroxy-2-phenylquinoline is a halogenated derivative of the quinoline scaffold, a

heterocyclic aromatic compound. The presence of the bromine atom, a hydroxyl group, and a

phenyl ring on the core structure suggests potential for diverse chemical reactivity and

biological activity.

Physicochemical Data
A summary of the key quantitative data for 7-Bromo-4-hydroxy-2-phenylquinoline is

presented in the table below.
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Property Value Reference

Molecular Weight 300.15 g/mol [1][2]

Molecular Formula C₁₅H₁₀BrNO [1][2]

CAS Number 825620-24-4 [2]

Physical Form Brown powder or solid [1][2]

Purity ≥95% [1]

Structural Information
Identifier Value Reference

SMILES
Oc1cc(nc2cc(Br)ccc12)-

c3ccccc3
[2]

InChI

1S/C15H10BrNO/c16-11-6-7-

12-14(8-11)17-13(9-

15(12)18)10-4-2-1-3-5-10/h1-

9H,(H,17,18)

[2]

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 7-Bromo-4-hydroxy-2-
phenylquinoline is not readily available in the cited literature, a general methodology for the

synthesis of structurally related 7-hydroxy-4-phenyl-1,2-dihydroquinoline derivatives has been

reported. This protocol can serve as a foundational method for the targeted synthesis of the

bromo-substituted analog.

General One-Pot, Three-Component Synthesis of 7-
Hydroxy-4-phenylquinoline Derivatives
This method involves a one-pot reaction of an appropriate benzaldehyde, malononitrile, and 3-

aminophenol, catalyzed by ammonium acetate.

Experimental Workflow:
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Step 1: Knoevenagel Condensation

Step 2: Michael Addition and Cyclization

Benzaldehyde

Ammonium Acetate (catalyst)
Ethanol, Room Temperature

Malononitrile

Intermediate: Benzylidenemalononitrile

3-Aminophenol in Ethanol

Reflux (70°C)

7-Hydroxy-4-phenyl-1,2-dihydroquinoline Derivative

Click to download full resolution via product page

A generalized workflow for the synthesis of 7-hydroxy-4-phenylquinoline derivatives.

Detailed Methodology:

To a solution of malononitrile (5.0 mmol) and ammonium acetate (30 mol %) in 10 mL of

ethanol, the appropriate benzaldehyde (5.0 mmol) is added and stirred at room temperature

for 5–10 minutes to yield the intermediate benzylidenemalononitrile as a solid product.
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The reaction mixture is then heated to 70 °C to dissolve the intermediate.

A solution of 3-aminophenol (5.0 mmol) in 10 mL of ethanol is added to the reaction mixture.

The mixture is refluxed for 15–90 minutes.

The resulting solid product is filtered and washed with hot ethanol to obtain the highly pure

corresponding 7-hydroxy-4-phenyl-1,2-dihydroquinoline derivative.

To synthesize 7-Bromo-4-hydroxy-2-phenylquinoline, this protocol could be adapted by

utilizing 4-bromo-3-aminobenzonitrile or a similar starting material, though this would require

further experimental optimization.

Potential Biological Activity and Signaling Pathways
Direct studies on the biological activity of 7-Bromo-4-hydroxy-2-phenylquinoline are limited.

However, the broader class of quinoline derivatives is known for a wide range of

pharmacological effects, suggesting potential avenues of investigation for this specific

compound.

Established Biological Activities of Quinoline Analogs
Quinoline derivatives have been reported to exhibit a variety of biological activities, including:

Antimicrobial

Antiviral

Antimalarial

Anti-inflammatory

Antibacterial

The 2-phenylquinoline-4-carboxamide derivatives, which are structurally related, have been

identified as potent and selective non-peptide competitive agonists for the human neurokinin-3

receptor.
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Postulated Signaling Pathway Involvement
Given the known activities of similar compounds, 7-Bromo-4-hydroxy-2-phenylquinoline
could potentially interact with various cellular signaling pathways. The diagram below illustrates

a hypothetical logical relationship for screening its potential biological effects based on the

activities of related compounds.

7-Bromo-4-hydroxy-2-phenylquinoline Cell-Based AssaysScreening Target IdentificationHit Identification Pathway AnalysisMechanism of Action Lead Optimization

Click to download full resolution via product page

A logical workflow for the biological evaluation of novel quinoline compounds.

Safety Information
It is crucial to handle 7-Bromo-4-hydroxy-2-phenylquinoline with appropriate safety

precautions. The compound is classified as hazardous.

Hazard Summary:

Hazard Statement Description

H301 Toxic if swallowed

H318 Causes serious eye damage

H413
May cause long lasting harmful effects to

aquatic life

Appropriate personal protective equipment (PPE), including gloves, lab coat, and eye

protection, should be worn when handling this compound. Work should be conducted in a well-

ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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phenylquinoline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1338988#7-bromo-4-hydroxy-2-phenylquinoline-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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